Cas no 144078-08-0 (Orthosiphol B)

• Product name: Orthosiphol B
• CAS No: 144078-08-0
• MF: C₃₈H₄₄O₁₁
• MW: 676.7493724823
• CID: 211164
• PubChem ID: 15385859

Orthosiphol B Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phenanthrenone,7,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-6,10a-dihydroxy-2,4b,8,8-tetramethyl-,(2R,4R,4aS,4bS,5R,6S,7S,8aS,10R,10aR)-
• 1(2H)-Phenanthrenone,7,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-6,10a-dihydroxy-2,4b,8,8-tetramethyl-,(2R,4
• 1(2H)-Phenanthrenone,7,10-bis(acetyloxy)-4,5-bis(benzoyloxy)-2-ethenyldodecahydro-6,10a-dihydroxy-2,4b,8,8-tetramethyl-,[2R-(2a,4a,4aa,4bb,5a,6a,7a,8aa,10a,10ab)]-
• Orthosiphol B
• SCHEMBL1996101
• CHEMBL509129
• AKOS040762798
• InChI=1/C38H44O11/c1-8-36(6)20-25(48-32(42)23-15-11-9-12-16-23)29-37(7)26(19-27(46-21(2)39)38(29,45)34(36)44)35(4,5)30(47-22(3)40)28(41)31(37)49-33(43)24-17-13-10-14-18-24/h8-18,25-31,41,45H,1,19-20H2,2-7H3/t25-,26+,27-,28+,29-,30-,31+,36+,37+,38+/m1/s1
• 144078-08-0
• BXKNTIMTKVZYDP-OFUWLHILSA-

• Inchi： InChI=1S/C38H44O11/c1-8-36(6)20-25(48-32(42)23-15-11-9-12-16-23)29-37(7)26(19-27(46-21(2)39)38(29,45)34(36)44)35(4,5)30(47-22(3)40)28(41)31(37)49-33(43)24-17-13-10-14-18-24/h8-18,25-31,41,45H,1,19-20H2,2-7H3/t25-,26+,27-,28+,29-,30-,31+,36+,37+,38+/m1/s1
• InChI Key： BXKNTIMTKVZYDP-OFUWLHILSA-N
• SMILES： C1([C@@](C=C)(C[C@@H](OC(C2C=CC=CC=2)=O)[C@@H]2[C@]3([C@@H](OC(C4C=CC=CC=4)=O)[C@@H](O)[C@@H](OC(=O)C)C(C)(C)[C@@H]3C[C@@H](OC(=O)C)[C@@]12O)C)C)=O

Computed Properties

• Exact Mass: 676.28836222g/mol
• Monoisotopic Mass: 676.28836222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 11
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.464
• Topological Polar Surface Area: 163Ų

Orthosiphol B Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids